![molecular formula C9H8ClNO2S2 B066934 5-Chloro-3-methylbenzo[b]thiophene-2-sulfonamide CAS No. 175203-94-8](/img/structure/B66934.png)
5-Chloro-3-methylbenzo[b]thiophene-2-sulfonamide
Overview
Description
Synthesis Analysis
The synthesis of benzo[b]thiophene derivatives, including compounds similar to 5-Chloro-3-methylbenzo[b]thiophene-2-sulfonamide, involves intricate chemical processes. For example, the alkylation of cyanide ion with 3-chloromethylbenzo[b]thiophene has been explored, yielding higher yields in certain solvents and leading to the production of various by-products through alternative synthesis methods. These procedures underline the complexity and versatility of synthesizing benzo[b]thiophene derivatives, showcasing the potential for creating diverse compounds with unique properties (Campaigne & Neiss, 1965).
Scientific Research Applications
Benzo[b]thiophene Derivatives in Chemical Synthesis : These compounds are often used in the synthesis of various chemical structures. For example, Campaigne and Neiss (1965) studied the alkylation of cyanide ion with 3-chloromethylbenzo[b]thiophene, yielding different benzo[b]thiophene derivatives with potential use in further chemical reactions (Campaigne & Neiss, 1965).
Ocular Hypotensive Agents : Some derivatives of benzo[b]thiophene-2-sulfonamide have been investigated for their potential use in treating glaucoma. Graham et al. (1989) found that certain derivatives, such as 6-hydroxybenzo[b]thiophene-2-sulfonamide, were potent ocular hypotensive agents, showing promise for clinical evaluation in glaucoma treatment (Graham et al., 1989).
Anticancer Agents : Novel thiophene derivatives, including those with sulfonamide, isoxazole, benzothiazole, and quinoline moieties, have been prepared and evaluated for their anticancer activity. Ghorab et al. (2014) found that certain compounds exhibited cytotoxic activities against human breast cancer cell lines, suggesting potential in cancer therapy (Ghorab, Bashandy, & Alsaid, 2014).
Antimicrobial Activity : Krátký et al. (2012) studied novel sulfonamides containing 5-chloro-2-hydroxybenzaldehyde or 5-chloro-2-hydroxybenzoic acid scaffolds, which demonstrated activity against various microbial strains, indicating their potential as antimicrobial agents (Krátký et al., 2012).
Carbonic Anhydrase Inhibitors : Some derivatives of benzo[b]thiophene-2-sulfonamide have been synthesized as inhibitors of carbonic anhydrase, a key enzyme in physiological processes. These inhibitors have potential applications in treating conditions like glaucoma and certain cancers. Ilies et al. (2003) explored various halogenated sulfonamides as inhibitors of tumor-associated carbonic anhydrase isozyme IX (Ilies et al., 2003).
Endothelin Receptor Antagonists : Raju et al. (1997) synthesized a series of 2-aryloxycarbonylthiophene-3-sulfonamides to investigate their activity as endothelin receptor antagonists, which could have implications in treating cardiovascular diseases (Raju et al., 1997).
Safety and Hazards
The compound is considered an irritant . It can cause severe skin burns and eye damage, and may cause respiratory irritation . Safety measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
5-chloro-3-methyl-1-benzothiophene-2-sulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClNO2S2/c1-5-7-4-6(10)2-3-8(7)14-9(5)15(11,12)13/h2-4H,1H3,(H2,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGMQMZKLIJYAKX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C=C(C=C2)Cl)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClNO2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70373995 | |
Record name | 5-Chloro-3-methylbenzo[b]thiophene-2-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70373995 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
175203-94-8 | |
Record name | 5-Chloro-3-methylbenzo[b]thiophene-2-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70373995 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 175203-94-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does N-(3-(Aminomethyl)phenyl)-5-chloro-3-methylbenzo[b]thiophene-2-sulfonamide interact with Mycobacterium tuberculosis InhA?
A: The research paper "Crystal structure of M. tuberculosis InhA in complex with NAD+ and N-(3-(aminomethyl)phenyl)-5-chloro-3-methylbenzo[b]thiophene-2-sulfonamide" [] investigates the structural basis of this interaction. The study utilized X-ray crystallography to determine the three-dimensional structure of InhA bound to both NAD+ and the compound. This structural data reveals the specific binding interactions, including hydrogen bonds, hydrophobic interactions, and other forces, that contribute to the compound's affinity for InhA. Understanding these interactions is crucial for elucidating the compound's mechanism of action and its potential as an anti-tuberculosis agent.
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